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Compound Name: Reactive brown 37
CAS No.: 122391-00-8
Cat. No.: B1168117
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Disclaimer: Specific technical data for "C.l. Reactive Brown 37" is not readily available in
public resources. The following application notes and protocols are based on a representative
medium-reactivity reactive dye. While the principles are broadly applicable, optimization of
parameters is recommended for any specific reactive dye.

Foundational Principles of Reactive Dye Printing

Reactive dyes are a cornerstone of textile coloration for cellulosic fibers like cotton, linen, and
viscose, prized for their ability to form a direct, covalent bond with the fiber.[1][2][3][4] This

chemical bond imparts exceptional wash fastness and leads to vibrant, durable colors.[1][2][3]
[4] The fundamental structure of a reactive dye comprises a chromophore (the color-imparting
component), a linking group, and a reactive group. It is this reactive group that, under alkaline
conditions, forges a permanent link with the hydroxyl (-OH) groups present in cellulosic fibers.

The application of reactive dyes in printing is a multi-stage process:

o Adsorption and Diffusion: The dye, from the viscous printing paste, is first adsorbed onto the
fabric surface and then diffuses into the fiber's amorphous regions.
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» Fixation: In the presence of an alkali and heat (typically from steam), the dye's reactive group
is activated and forms a covalent bond with the cellulose.

» Wash-Off: A critical final step involves thoroughly washing the fabric to remove any unfixed
or hydrolyzed dye.

A significant competing reaction during fixation is dye hydrolysis, where the reactive group
reacts with water molecules instead of the fiber. This hydrolyzed dye cannot bond with the
fabric and, if not completely removed, will lead to poor wash fastness and color bleeding.

Substrate Preparation: The Key to Quality Prints

The quality of the final print is heavily dependent on the preparation of the textile substrate. The
fabric must be meticulously cleaned of all impurities, including natural waxes, oils, and sizing
agents, which can act as a barrier to dye penetration and fixation.

Standard Protocol for Cotton Fabric Pre-treatment:

Desizing: Removal of sizing agents, often starch-based, typically through an enzymatic
process.

e Scouring: A high-temperature treatment with a solution of sodium hydroxide and a detergent
to eliminate natural impurities and improve absorbency.

e Bleaching: To achieve a uniform and brilliant white base, the fabric is bleached, commonly
with hydrogen peroxide.

e Mercerization (Optional): This treatment with concentrated sodium hydroxide enhances the
cotton's luster, dye affinity, and tensile strength.

» Neutralization and Rinsing: The fabric is extensively rinsed to eliminate all residual chemicals
and neutralized to a suitable pH.

Drying: The prepared fabric must be dried uniformly before it proceeds to the printing stage.

Formulation of the Printing Paste

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The printing paste is a carefully balanced, viscous formulation that carries the reactive dye and
all the necessary chemical auxiliaries for a successful print.

lllustrative Recipe for a Reactive Brown Printing Paste (per 10009):

Component Quantity (g) Function

Reactive Brown Dye 30-50 Colorant

Humectant and dye solvent,
Urea 100 - 150 facilitating dye penetration into
the fiber.

) A mild oxidizing agent that
Resist Salt (e.g., m- )
prevents the reduction of the

nitrobenzene sulfonic acid 10-15 ] ]
) dye during the steaming
sodium salt)
process.
Provides the necessary
Sodium Bicarbonate 20-30 alkaline medium for the dye-

fiber fixation reaction.

Imparts the required viscosity

Thickener (e.g., Sodium
500 - 600 to the paste for sharp and

Alginate, 4-6% stock solution) defined orint
efined prints.

Water to make 1000g Solvent

Preparation of the Printing Paste:

Begin by dissolving the urea and resist salt in the required volume of water.

¢ Introduce the reactive brown dye and stir until it is completely dissolved. Pre-dissolving the
dye in a small amount of warm water can be beneficial.

o Gradually add the thickener while maintaining continuous, vigorous stirring to prevent the
formation of lumps.

e The sodium bicarbonate should be added as the final step, immediately before the printing
process commences, to minimize premature dye hydrolysis. It is advisable to use the paste

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

within a few hours of adding the alkali.

The Printing and Fixation Stages

The prepared printing paste is transferred onto the fabric using a suitable method, such as flat-
bed or rotary screen printing.

Printing and Fixation Protocol:
e Printing: The paste is applied to the pre-treated cotton fabric according to the desired design.

» Drying: The printed fabric is dried at a temperature between 100-120°C. This step is crucial
for preventing dye migration and ensuring the sharpness of the print.

» Fixation: The fixation process creates the permanent bond between the dye and the fabric.
The most common and effective method for reactive dyes is steaming.

o Steaming: The fabric is passed through a steamer at 102-105°C for 10-15 minutes. The
saturated steam provides the necessary heat and moisture to drive the fixation reaction.

Post-Printing Treatment: The Wash-Off Process

Following fixation, a thorough washing-off process is imperative to remove any unfixed,
hydrolyzed dye and residual thickener. This ensures optimal fastness properties and a soft
fabric hand.

Comprehensive Wash-Off Protocol:

o Cold Rinse: An initial rinse in cold water removes the majority of the thickener and loosely
adhering dye particles.

e Hot Wash: The fabric is then washed in hot water (60-70°C) with a mild detergent.

e Soaping: A critical soaping stage is performed at or near boiling temperature (90-95°C) using
a non-ionic detergent to effectively remove the hydrolyzed dye.

» Hot Rinse: The fabric is rinsed again in hot water to remove the detergent and any remaining
impurities.
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» Cold Rinse: Afinal cold rinse is performed.

e Drying: The fully washed and rinsed fabric is then dried.

Visualized Process and Chemistry

Workflow for Reactive Brown Printing:
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Caption: A schematic representation of the complete workflow for textile printing with reactive
brown dyes.

Chemical Reaction of a Representative Vinyl Sulfone Reactive Dye with Cellulose:

Reaction

Alkali (e.g., NaHCOs) Dye-S02-CH=CH: ‘( Dye-S02-CH2-CH2-O-Cellulose
Heat (Activated Dye) K (Fixed Dye)
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Reactants

Eligination ——
HO-Cellulose

(Cellulose Fiber)

Dye-S02-CH2-CH2-OSOsNa
(Vinyl Sulfone Dye)
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Caption: The reaction mechanism of a vinyl sulfone reactive dye with cellulose, forming a
stable covalent bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application of Reactive Brown Dyes in Textile Printing: A
Detailed Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168117/docs#application-of-reactive-brown-dyes-in-
textile-printing-a-detailed-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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